Cas no 49842-07-1 (Tobramycin Monosulphate Salt)

• Product Name: Tobramycin Monosulphate Salt
• CAS No: 49842-07-1
• MF: C₁₈H₃₉N₅O₁₃S
• MW: 565.592964410782
• MDL: MFCD00133864
• CID: 55777
• PubChem ID: 62005
• Update Time: 2025-04-18

Tobramycin Monosulphate Salt Chemical and Physical Properties

Names and Identifiers

• Tobramycin Sulphate
• TOBRAMYCIN SULFATE SALT
• 1-epitobramycinsulfate
• d-6-trideoxy-alpha-d-ribohexopyranosyl-(1-4))-2-deoxysulfate(salt)
• obracine
• streptamine,o-3-amino-3-deoxy-alpha-d-glucopyranosyl-(1-6)-o-(2,6-diamino-2,3,
• tenemicin
• O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1→4)]-2-deoxy-D-streptamine sulfate
• tobramycin sulfate
• EINECS 256-499-2
• Gernebcin
• Nebcin
• Nebicina
• Tobra
• TOBRAMYCINSULFATE
• Tobraneg
• (2S,3R,4S,5S,6R)-4-amino-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol sulfate
• Tobramycin (sulfate)
• ZEUUPKVZFKBXPW-TWDWGCDDSA-N
• MLS000069826
• Opera_ID_1050
• Nebramycin Factor 6 (sulfate);Deoxykanamycin B (sulfate)
• Tobramycin sulfate salt, aminoglycoside antibiotic
• 2-ETHOXY-5-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYLCHLORIDE
• AKOS025310614
• HMS2230J04
• Tobrasix
• SCHEMBL2837
• 79645-27-5
• MFCD00133864
• Nebcine
• CHEMBL1200780
• SMR000058891
• NS00089156
• Q-201838
• (2S,3R,4S,5S,6R)-4-Amino-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol sulfate
• A923784
• Dartobcin
• (2S,3R,4S,5S,6R)-4-Amino-2-{[(1S,2S,3R,4S,6R)-4,6-diamino-3-{[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}-6-(hydroxymethyl)oxane-3,5-diol Sulfate
• 49842-07-1
• Nebramycin Factor 6 sulfate
• Deoxykanamycin B sulfate
• Tobramycin Sulphate Salt
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol;sulfuric acid
• Tobramycin Sulfate Salt; O-3-amino-3-deoxy-a-D-glucopyranosyl-(1?6)-O-[2,6-diamino-2,3,6-trideoxy-a-D-ribo-hexopyranosyl-(1?4)]-2-deoxy-D-streptamine Sulfate (5:2)
• Tobramycin Monosulphate Salt

• MDL： MFCD00133864
• Inchi： 1S/C18H37N5O9.H2O4S/c19-3-9-8(25)2-7(22)17(29-9)31-15-5(20)1-6(21)16(14(15)28)32-18-13(27)11(23)12(26)10(4-24)30-18;1-5(2,3)4/h5-18,24-28H,1-4,19-23H2;(H2,1,2,3,4)/t5-,6+,7+,8-,9+,10+,11-,12+,13+,14-,15+,16-,17+,18+;/m0./s1
• InChI Key： ZEUUPKVZFKBXPW-TWDWGCDDSA-N
• SMILES： S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](C[C@@H]([C@@H](CN)O1)O)N)N)N

Computed Properties

• Exact Mass: 565.227
• Monoisotopic Mass: 565.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 30
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 89
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 351A^2

Experimental Properties

• Density: 1.52g/cm3
• Boiling Point: 775.4°C at 760 mmHg
• Flash Point: 422.8ºC
• PSA: 351.15000
• LogP: -2.36630

Tobramycin Monosulphate Salt Security Information

• WGK Germany：3
• Hazard Category Code： 61-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides